Cas no 193738-16-8 (Acetic acid, (2-acetyl-3-hydroxyphenoxy)-, methyl ester)
193738-16-8 structure
Product Name:Acetic acid, (2-acetyl-3-hydroxyphenoxy)-, methyl ester
CAS No:193738-16-8
MF:C11H12O5
MW:224.209983825684
CID:1386465
PubChem ID:10537084
Update Time:2025-04-20
Acetic acid, (2-acetyl-3-hydroxyphenoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (2-acetyl-3-hydroxyphenoxy)-, methyl ester
- DB-127078
- SCHEMBL1727821
- 6'-Hydroxy-2'-(methoxycarbonylmethoxy)acetophenone
- 193738-16-8
- JANULSIQUDSNRS-UHFFFAOYSA-N
- 2-(2-acetyl-3-hydroxyphenoxy)acetic acid methyl ester
-
- Inchi： 1S/C11H12O5/c1-7(12)11-8(13)4-3-5-9(11)16-6-10(14)15-2/h3-5,13H,6H2,1-2H3
- InChI Key： JANULSIQUDSNRS-UHFFFAOYSA-N
- SMILES： O(CC(=O)OC)C1C=CC=C(C=1C(C)=O)O
Computed Properties
- Exact Mass: 224.06846
- Monoisotopic Mass: 224.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
Acetic acid, (2-acetyl-3-hydroxyphenoxy)-, methyl ester Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
193738-16-8 (Acetic acid, (2-acetyl-3-hydroxyphenoxy)-, methyl ester) Related Products
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